N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-3-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C17H19N9O3/c1-28-17-21-14(20-16(22-17)25-5-7-29-8-6-25)10-18-15(27)12-3-2-4-13(9-12)26-11-19-23-24-26/h2-4,9,11H,5-8,10H2,1H3,(H,18,27)
• InChI Key: JGCUYVVSTAETPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCOCC2)CNC(=O)C3=CC(=CC=C3)N4C=NN=N4
• Molecular Formula: C17H19N9O3
• Molecular Weight: 397.4 g/mol

Description

N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide is a useful research compound. Its molecular formula is C17H19N9O3 and its molecular weight is 397.399. The purity is usually 95%.
BenchChem offers high-quality N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Anti-inflammatory Agents : Research has focused on the synthesis of novel compounds derived from related chemical structures, demonstrating significant anti-inflammatory and analgesic activities. These compounds, including derivatives of benzodifuranyl and thiazolopyrimidines, have been evaluated for their cyclooxygenase inhibition, presenting potential for drug development (A. Abu‐Hashem et al., 2020; H. Bektaş et al., 2007).

• Antiproliferative Activities : Studies have identified derivatives of the compound with potent antiproliferative activities against various cancer cell lines, highlighting the relevance of the benzamide fragment in drug design. This includes the investigation of the PI3K/Akt/mTOR pathway and its blockade, suggesting the potential of these derivatives as novel antiproliferative agents (Xiao-meng Wang et al., 2015).

Chemical Synthesis and Characterization

• Structural Analysis and Complexation Studies : The structural characteristics of related tetrafluoroborates have been explored, providing insights into their performance as modular coupling reagents in peptide synthesis. The crystal structure analysis reveals the stability and superior performance of these compounds in synthesis applications (A. Olczak et al., 2008).

• Heterocyclic Compound Synthesis : Research into the synthesis of heterocyclic compounds, including triazinones and tetrazoles, underscores the importance of such structures in developing new materials with potential applications in various fields, such as corrosion inhibition and the synthesis of novel cyclic dipeptidyl ureas (Y. Aouine et al., 2011; M. Sañudo et al., 2006).